1-acetyl-N-(4-bromo-3-methylphenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-acetyl-N-(4-bromo-3-methylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H19BrN2O2/c1-10-9-13(3-4-14(10)16)17-15(20)12-5-7-18(8-6-12)11(2)19/h3-4,9,12H,5-8H2,1-2H3,(H,17,20)
• InChI Key: MQNCKPUQKLJJBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2CCN(CC2)C(=O)C)Br
• Molecular Formula: C15H19BrN2O2
• Molecular Weight: 339.23 g/mol

Description

1-acetyl-N-(4-bromo-3-methylphenyl)-4-piperidinecarboxamide, also known as ABMP, is a chemical compound that has been the subject of scientific research due to its potential use in the development of new drugs. ABMP belongs to the class of piperidinecarboxamide compounds and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(4-bromo-3-methylphenyl)-4-piperidinecarboxamide is not fully understood. However, it is believed to act as a modulator of various neurotransmitter systems, including dopamine, serotonin, and norepinephrine. This compound has also been shown to have activity at sigma receptors and cannabinoid receptors.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may contribute to its potential use in the treatment of addiction. This compound has also been shown to have antidepressant and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 1-acetyl-N-(4-bromo-3-methylphenyl)-4-piperidinecarboxamide is its potential use in the development of new drugs. It has been shown to have activity against various targets, which may make it useful in the treatment of various conditions. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to develop drugs based on this compound.

Future Directions

There are several future directions for research on 1-acetyl-N-(4-bromo-3-methylphenyl)-4-piperidinecarboxamide. One area of research is the development of new drugs based on this compound. Another area of research is the elucidation of the mechanism of action of this compound, which may provide insight into its potential use in the treatment of various conditions. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 1-acetyl-N-(4-bromo-3-methylphenyl)-4-piperidinecarboxamide involves the reaction of 4-bromo-3-methylbenzaldehyde with piperidine-4-carboxylic acid in the presence of acetic anhydride. The resulting product is this compound, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

1-acetyl-N-(4-bromo-3-methylphenyl)-4-piperidinecarboxamide has been studied for its potential use in the development of new drugs. It has been shown to have activity against various targets, including the dopamine transporter, sigma receptors, and cannabinoid receptors. This compound has also been studied for its potential use in the treatment of various conditions, such as addiction, depression, and anxiety.